Cas no 1805845-16-2 (1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one
• CAS No: 1805845-16-2
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4792380
• Update Time: 2025-10-30

1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H9BrClFO/c1-6(14)10(12)7-3-2-4-9(11)8(7)5-13/h2-4,10H,5H2,1H3
• InChI Key： FCKVULXWVHUHRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CF)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one

Comprehensive Overview of 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one (CAS No. 1805845-16-2)

1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one (CAS No. 1805845-16-2) is a specialized organic compound with a unique molecular structure, combining halogenated aromatic and ketone functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of bromo, fluoromethyl, and chloro groups in its structure enables diverse reactivity, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its applications in drug discovery, where halogenated compounds often exhibit enhanced bioavailability and target specificity.

The compound's CAS number 1805845-16-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its systematic name, 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one, reflects the precise arrangement of its functional groups, which is essential for understanding its chemical behavior. Recent studies highlight its role in developing fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the growing demand for drugs with improved metabolic stability. Fluorination, as seen in this compound, is a key strategy in modern drug design, aligning with industry trends toward sustainable chemistry and green synthesis.

In the context of AI-driven drug discovery, 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one exemplifies the type of building blocks used in high-throughput screening. Computational models often prioritize halogenated compounds for their predictable reactivity and compatibility with cross-coupling reactions, a frequently searched topic in organic chemistry forums. The compound's fluoromethyl group is especially noteworthy, as fluorine incorporation is a hot topic in bioisostere design, a technique widely discussed in peer-reviewed journals and patent literature.

From a synthetic perspective, the compound's chloropropanone moiety offers opportunities for further derivatization, such as nucleophilic substitution or reduction reactions. This flexibility aligns with the broader interest in modular synthesis, a concept gaining traction in academic and industrial labs. Researchers exploring structure-activity relationships (SAR) often utilize such intermediates to optimize lead compounds, addressing common search queries like "how to improve drug potency" or "strategies for scaffold diversification."

Environmental and safety considerations are also integral to discussions about 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one. While not classified as hazardous under standard guidelines, its handling requires adherence to good laboratory practices (GLP), a topic frequently emphasized in safety training modules. The compound's stability under various conditions is another area of interest, particularly for researchers querying "storage recommendations for halogenated ketones" or "compatibility with common reagents."

In summary, 1-(3-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one (CAS No. 1805845-16-2) represents a compelling case study in contemporary chemical research. Its structural features resonate with multiple high-impact trends, including fluorine chemistry, precise molecular editing, and computational-aided synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a relevant subject in both literature and practical applications.